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Fundamental Chemical Properties of Triamylamine

Based on the available supplier information, here are the key characteristics of triamylamine that are

relevant for extraction protocols:

Property Value/Specification

CAS Registry Number 621-77-2 [1] [2] [3]

Molecular Formula C₁₅H₃₃N [1] [2] [3]

Molecular Weight 227.43 g/mol [1] [2]

Physical State Liquid [1] [3]

Appearance Colorless to yellow clear liquid [1] [3]

Boiling Point 240-242°C [1] [2]

Density 0.79-0.803 g/cm³ [1] [2]

Flash Point 81-101°C [1] [2]
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Property Value/Specification

Solubility in Water Insoluble [1]

Solubility (soluble in) Ether, Ethanol, Acetone [1]

Purity >98.0% (GC) [1] [3]

Safety and Handling Information

Triamylamine requires careful handling, as indicated by its GHS hazard statements [1]:

H302: Harmful if swallowed.

H314: Causes severe skin burns and eye damage.
H411: Toxic to aquatic life with long lasting effects.

Recommended safety precautions include wearing protective gloves, clothing, and eye protection. It is also

advised to avoid release into the environment [1]. The UN number for transportation is UN2735 (Packing

Group III) [1].

General Principles for Amine Solvent Extraction

While direct protocols for triamylamine were not found, the extraction process for a related compound,

triethylamine, can provide a useful conceptual framework [4] [5]. The following diagram illustrates a general

workflow for using an amine solvent in a liquid-liquid extraction, which can be adapted for triamylamine.
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Key Considerations for Protocol Development

Based on the general principles of extraction using amine solvents, here are the critical parameters you

would need to optimize for a specific application:

Parameter Consideration for Method Development

Sample Matrix pH, ionic strength, and presence of interfering substances will significantly impact
extraction efficiency.

Target
Analytes

The mechanism (e.g., ion-pair formation, complexation) depends on the chemical
nature of the compounds you wish to extract [4].

Solvent
System

A polar-nonpolar mix-solvent (e.g., heptane-isopropanol-water) is often used to
enhance efficiency [4].

Concentration The molarity of the amine solvent (e.g., 0.01M - 0.20M) must be optimized [4].

Mixing & Time Extraction can be very rapid (e.g., 1 minute) [4].

Recovery Back-extraction into a different phase or evaporation is used to recover the target
compound [4].

Analytical Techniques for Verification

After extraction, confirming the identity and purity of isolated compounds is crucial. High-Performance

Liquid Chromatography (HPLC) is a highly versatile and powerful technique well-suited for this task [6]

[7] [8]. Its advantages include:

Versatility: Can analyze a wide range of compounds by modifying the stationary and mobile phases

[7] [8].
Quantitative Accuracy: Provides excellent linearity and precision for quantitative analysis [7].

Hyphenation: Can be coupled with sensitive detectors like Mass Spectrometry (LC-MS) for definitive
identification and structural elucidation [6] [8].
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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